Cas no 2060007-50-1 (2-(piperidin-4-yl)-4-(pyrrolidin-1-yl)pyrimidine)

• Product Name: 2-(piperidin-4-yl)-4-(pyrrolidin-1-yl)pyrimidine
• CAS No: 2060007-50-1
• MF: C₁₃H₂₀N₄
• MW: 232.324702262878
• MDL: MFCD30535615
• CID: 5239029
• PubChem ID: 125511520
• Update Time: 2026-03-08

2-(piperidin-4-yl)-4-(pyrrolidin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-Piperidin-4-yl-4-pyrrolidin-1-ylpyrimidine
• 2-(piperidin-4-yl)-4-(pyrrolidin-1-yl)pyrimidine

• MDL： MFCD30535615
• Inchi： 1S/C13H20N4/c1-2-10-17(9-1)12-5-8-15-13(16-12)11-3-6-14-7-4-11/h5,8,11,14H,1-4,6-7,9-10H2
• InChI Key： WFGUZCUVKGFQBA-UHFFFAOYSA-N
• SMILES： C1(C2CCNCC2)=NC=CC(N2CCCC2)=N1

Additional information on 2-(piperidin-4-yl)-4-(pyrrolidin-1-yl)pyrimidine

Introduction to 2-(piperidin-4-yl)-4-(pyrrolidin-1-yl)pyrimidine (CAS No. 2060007-50-1)

2-(piperidin-4-yl)-4-(pyrrolidin-1-yl)pyrimidine is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and pharmacological properties. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2060007-50-1, belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further exploration in drug discovery and development.

The molecular structure of 2-(piperidin-4-yl)-4-(pyrrolidin-1-yl)pyrimidine consists of a pyrimidine core substituted with two distinct piperidine rings at the 2-position and 4-position, respectively. This arrangement contributes to its complex binding interactions with biological targets, which is a key factor in its potential therapeutic applications. The presence of nitrogen-rich heterocycles in its structure enhances its ability to interact with enzymes and receptors, making it an attractive scaffold for medicinal chemists.

In recent years, there has been a surge in research focused on developing novel small-molecule inhibitors for various therapeutic targets. 2-(piperidin-4-yl)-4-(pyrrolidin-1-yl)pyrimidine has emerged as a compound of interest due to its ability to modulate key biological pathways involved in diseases such as cancer, inflammation, and neurodegenerative disorders. Its dual-piperidine substitution pattern allows for fine-tuning of pharmacokinetic properties, which is crucial for optimizing drug efficacy and minimizing side effects.

One of the most compelling aspects of 2-(piperidin-4-yl)-4-(pyrrolidin-1-yl)pyrimidine is its potential as an inhibitor of protein-protein interactions (PPIs). PPIs are critical mediators of many cellular processes, and dysregulation of these interactions is often associated with disease pathogenesis. By targeting specific PPIs, this compound could offer a novel approach to treating conditions that are currently difficult to manage with existing therapies. For instance, studies have suggested that it may interfere with the interaction between certain kinases and their substrates, thereby disrupting signaling cascades that contribute to tumor growth.

Furthermore, the structural features of 2-(piperidin-4-yl)-4-(pyrrolidin-1-yl)pyrimidine make it a suitable candidate for development into an orally bioavailable drug. The piperidine rings contribute to favorable solubility and metabolic stability, while the pyrimidine core provides a rigid scaffold that can be further modified to enhance binding affinity. These properties are essential for ensuring that the compound reaches its target site in sufficient concentrations to exert its therapeutic effects.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of 2-(piperidin-4-yl)-4-(pyrrolidin-1-yl)pyrimidine with biological targets with high accuracy. These virtual screening approaches have accelerated the process of identifying lead compounds for further optimization. By leveraging machine learning algorithms and molecular dynamics simulations, scientists can design derivatives of this compound that are more potent and selective in their interactions with disease-causing proteins.

The synthesis of 2-(piperidin-4-yl)-4-(pyrrolidin-1-yl)pyrimidine has also been refined through innovative synthetic methodologies. Techniques such as transition-metal-catalyzed cross-coupling reactions have allowed for the efficient construction of its complex framework. These methods not only improve yield but also enable the introduction of diverse functional groups, expanding the chemical space available for drug discovery. The ability to synthesize this compound in high purity is crucial for conducting rigorous biological evaluations and ensuring reproducibility in experimental results.

In preclinical studies, 2-(piperidin-4-yl)-4-(pyrrolidin-1-yl)pyrimidine has demonstrated encouraging results in models of cancer and inflammation. Its ability to inhibit key enzymes involved in tumor progression has led to investigations into its potential as an anti-cancer agent. Additionally, its anti-inflammatory properties suggest that it may be useful in treating chronic inflammatory diseases by modulating immune responses without causing significant immunosuppression.

The development of 2-(piperidin-4-yl)-4-(pyrrolidin-1-y l)pyrimidine into a clinical candidate is still in progress, but preliminary data are highly promising. Researchers are focusing on optimizing its pharmacokinetic profile and exploring combination therapies that could enhance its therapeutic efficacy. The integration of cutting-edge technologies such as CRISPR gene editing and organ-on-a-chip models is providing new insights into how this compound interacts with biological systems at multiple levels.

The future prospects for 2-(piperidin - 4 - yl ) - 4 - ( py r rol id i n - 1 - y l ) p y r i m i d i n e are vast, with ongoing research aimed at uncovering new mechanisms of action and expanding its therapeutic applications. As our understanding of disease biology continues to evolve, compounds like this one will play an increasingly important role in developing next-generation treatments. Their unique structural features and versatile biological activities make them indispensable tools for pharmaceutical innovation.